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Compound of Interest

Compound Name: (2-Ethoxythiazol-4-yl)boronic acid

Cat. No.: B13644017

Get Quote

Executive Summary & Compound Profile
The (2-ethoxythiazol-4-yl)boronic acid scaffold represents a specialized "masked"

heterocyclic building block. The 2-ethoxy group serves a dual purpose: it modulates the

electron density of the thiazole ring—facilitating specific cross-coupling reactivity—and acts as

a latent functionality that can be hydrolyzed to the corresponding thiazolone (2-hydroxythiazole

tautomer) post-coupling.

Unlike simple phenylboronic acids, this heteroaryl boronate requires specific handling protocols

to mitigate protodeboronation and hydrolytic cleavage of the ethoxy ether. This guide provides

validated workflows for its de novo synthesis, stabilization, and application in Suzuki-Miyaura

cross-couplings.
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Property Value Notes

Target Compound
(2-Ethoxythiazol-4-yl)boronic

acid
Often handled as Pinacol Ester

Precursor CAS 240816-34-6 4-Bromo-2-ethoxythiazole

Molecular Weight
172.99 (Acid) / 255.14 (Pin

Ester)

Pin ester is preferred for

stability

Stability Class Class B (Moderate)
Susceptible to

protodeboronation at pH < 4

Storage -20°C, Inert Atmosphere Hygroscopic; store as ester

Critical Handling & Stability Mechanisms
The Stability Paradox
Thiazole-4-boronic acids are generally more stable than their 2-boronic acid counterparts.

However, the 2-ethoxy substituent introduces a specific vulnerability. Under strongly acidic

conditions (pH < 2), the ethoxy group can undergo hydrolysis, converting the aromatic thiazole

into a non-aromatic thiazolone. This disrupts the Suzuki coupling cycle.

Operational Rule: Maintain reaction pH between 7.5 and 11.0. Avoid strong Lewis acids during

workup.

Protodeboronation Pathway
While less prone to rapid C-B bond cleavage than 2-pyridyl boronates, the 2-ethoxythiazole

moiety can undergo base-catalyzed protodeboronation at elevated temperatures (>100°C) in

aqueous media.
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Mitigation Strategy

(2-Ethoxythiazol-4-yl)boronic acid Boronate Anion
[Ar-B(OH)3]-

+ OH-
Ipso-Protonation TS

H2O / Slow 2-Ethoxythiazole
(Dead End Product)

- B(OH)3

Use Anhydrous Conditions

Use MIDA Boronate

Click to download full resolution via product page

Figure 1: Mechanism of base-catalyzed protodeboronation. High pH accelerates the formation

of the reactive boronate anion.

Synthesis Protocols
Since (2-ethoxythiazol-4-yl)boronic acid is not a standard catalog item, we recommend

synthesizing the Pinacol Ester (Bpin) derivative directly from 4-bromo-2-ethoxythiazole. The

Bpin ester offers superior shelf-life and solubility.

Protocol A: Palladium-Catalyzed Miyaura Borylation
(Recommended)
Best for: Scalability, functional group tolerance, and avoiding cryogenic conditions.

Reagents:

Substrate: 4-Bromo-2-ethoxythiazole (1.0 equiv)

Boron Source: Bis(pinacolato)diboron (B2pin2) (1.1 equiv)

Catalyst: Pd(dppf)Cl2[1]·DCM (3-5 mol%)

Base: Potassium Acetate (KOAc) (3.0 equiv) - Must be anhydrous
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Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step:

Setup: Flame-dry a 3-neck round-bottom flask and cool under Argon flow.

Charging: Add 4-bromo-2-ethoxythiazole, B2pin2, and KOAc.

Degassing: Add anhydrous 1,4-dioxane. Sparge with Argon for 15 minutes (Critical: Oxygen

poisons the catalyst and promotes homocoupling).

Catalyst Addition: Add Pd(dppf)Cl2[1]·DCM quickly against positive Argon pressure.

Reaction: Heat to 85°C for 4–12 hours. Monitor by LC-MS (Target M+H for ester).

Workup: Cool to RT. Filter through a Celite pad to remove palladium black. Wash with

EtOAc.

Purification: Concentrate filtrate. Purify via flash chromatography (Hexanes/EtOAc). Note:

Silica gel can be slightly acidic; add 1% Et3N to the eluent if degradation is observed.

Protocol B: Halogen-Metal Exchange (Cryogenic)
Best for: Small scale, high speed, or if Pd-impurities must be strictly avoided.

Reagents:

Substrate: 4-Bromo-2-ethoxythiazole (1.0 equiv)

Reagent: n-Butyllithium (1.1 equiv, 2.5M in hexanes)

Boron Source: Isopropoxyboronic acid pinacol ester (1.2 equiv)

Solvent: Anhydrous THF

Step-by-Step:

Cooling: Dissolve substrate in THF and cool to -78°C (Dry ice/Acetone).
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Exchange: Add n-BuLi dropwise over 20 mins. Stir for 30 mins at -78°C.

Insight: The Lithium-Halogen exchange at C4 is faster than deprotonation at C5.

Trapping: Add the borate ester dropwise.

Warming: Allow to warm to 0°C over 2 hours.

Quench: Quench with saturated NH4Cl (aq). Extract with ether.[2][3]

Application: Optimized Suzuki-Miyaura Coupling
This protocol is optimized to couple the (2-ethoxythiazol-4-yl)boronate with aryl halides while

preserving the ethoxy group.

Protocol C: The "Mild Base" Coupling System
Rationale: Strong hydroxide bases (NaOH, KOH) can hydrolyze the ethoxy group. We utilize

Potassium Phosphate (K3PO4) or Cesium Carbonate (Cs2CO3) which provide sufficient

basicity for transmetalation without aggressive nucleophilicity.

Reaction Matrix:

Component Recommendation Function

Catalyst
Pd(PPh3)4 (5 mol%) or

Pd(dtbpf)Cl2

Pd(0) source. dtbpf is excellent

for steric bulk.

Base K3PO4 (2.0 equiv) Mild activation of boronate.

Solvent DME / Water (4:1)

DME solvates the boronate

well; water is essential for the

catalytic cycle.

Temp 80°C
Sufficient for coupling;

minimizes protodeboronation.

Workflow Diagram:
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Figure 2: Catalytic cycle optimized for 2-ethoxythiazole coupling. Note the base activation step

is critical.

Post-Coupling Modification (Derivatization)
A key advantage of this scaffold is the ability to convert the 2-ethoxythiazole into a 2-thiazolone

(or 2-hydroxythiazole) after the carbon-carbon bond is formed. This is useful for accessing

tautomeric pharmacophores found in diverse kinase inhibitors.

Protocol:

Dissolve the coupled product in DCM.

Add BBr3 (1.0 M in DCM, 2-3 equiv) at 0°C.
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Stir at RT for 2 hours.

Quench with MeOH.

Result: Cleavage of the ethyl ether to reveal the 2-hydroxy moiety, which tautomerizes to the

thiazolone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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